Photoluminescence nonuniformity from self-seeding nuclei in CVD-grown monolayer MoSe2†
Nanoscale Pub Date: 2017-12-06 DOI: 10.1039/C7NR08662H
Abstract
We present optical spectroscopy (photoluminescence and Raman spectrum) studies of monolayer transition metal dichalcogenide MoSe2, with spatial location, temperature and excitation power dependence. The investigated spectra show location-dependent behavior with an increase in photoluminescence and Raman intensity and a blue-shift in photoluminescence peak position in the inner region. The observed behaviors of a large shift in the photoluminescence peak position at the edge and biexciton emissions in the inner region confirm that the monolayer MoSe2 crystals grow from nucleation centers during the CVD process. Temperature activated energy and dependence of the peak position are attributed to residual oxygen during the growth. Investigating this information provides a basis for precisely controlling the synthesis of TMDCs and their application in advanced optoelectronics.
Recommended Literature
- [1] Highly enantioselective Michael addition of cyclopentanone with chalconesvia novel di-iminium mechanism†
- [2] Interpenetration of distinct 2D and 3D organic networks in the crystal structure of 1,3,5-tris(4-methylbenzoyl)benzene
- [3] Precise conductimetric studies on aqueous solutions of 2:2 electrolytes. Interpretation of new data in terms of the current theories of Pitt and Fuoss
- [4] Formation of different shell structures in lithium-rich layered oxides and their influence on electrochemical properties†
- [5] Novel polyoxometalate silica nano-sized spheres: efficient catalysts for olefin oxidation and the deep desulfurization process†
- [6] Structural characterization of a new fluorophosphotellurite glass system†
- [7] Characteristic vibrational frequencies of osmium(ii) nitrosyl complexes probed by Raman spectroscopy and DFT calculations†
- [8] α-Glucosidase inhibitors from Chinese bayberry (Morella rubra Sieb. et Zucc.) fruit: molecular docking and interaction mechanism of flavonols with different B-ring hydroxylations†
- [9] The photophysics of 1-hydroxypyrene, the acidity of its singlet excited state, and the nature of its photoionization process in polar media
- [10] Momentary click nitrile synthesis enabled by an aminoazanium reagent†
Journal Nameļ¼Nanoscale
Research Products
-
CAS no.: 173952-44-8
-
Bertrandite (Be4(OH)2O(SiO3)2)
CAS no.: 12161-82-9